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Compound of Interest

Compound Name: 4-Amino-3-bromobenzoic acid

Cat. No.: B189058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-amino-3-bromobenzoic acid, a

key chemical intermediate in various fields of research and development. This document

details its chemical properties, synthesis protocols, and significant applications, presenting data

in a clear and accessible format for scientific professionals.

Core Data Presentation
The IUPAC name for this compound is 4-amino-3-bromobenzoic acid.[1] It is also commonly

known as 3-bromo-4-aminobenzoic acid.

Physicochemical Properties
The following table summarizes the key quantitative data for 4-amino-3-bromobenzoic acid.
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Property Value Source

Molecular Formula C₇H₆BrNO₂ PubChem

Molecular Weight 216.03 g/mol [2]

Melting Point 211-215 °C [2]

Predicted pKa 4.47 ± 0.10 ChemicalBook

LogP (Octanol/Water) 1.60 Stenutz

Appearance
White to light yellow or tan

crystalline powder
ChemicalBook, Chem-Impex

Solubility Profile
Quantitative solubility data for 4-amino-3-bromobenzoic acid is not readily available in the

published literature. However, qualitative solubility information can be inferred from

experimental procedures:

Water: The compound can be precipitated from an aqueous solution, suggesting limited

solubility in water.

Organic Solvents: It is soluble in methanol and dichloromethane, as evidenced by its

recrystallization from these solvents.[3]

Experimental Protocols
Detailed methodologies for the synthesis of 4-amino-3-bromobenzoic acid are crucial for its

application in research and development. Two common synthesis protocols are outlined below.

Protocol 1: Bromination using N-Bromosuccinimide
(NBS)
This method involves the direct bromination of 4-aminobenzoic acid using N-bromosuccinimide

in a polar aprotic solvent.

Materials:
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4-aminobenzoic acid

N,N-dimethylformamide (DMF)

N-bromosuccinimide (NBS)

Water

Procedure:

Dissolve 100 mmol of 4-aminobenzoic acid in 50 mL of N,N-dimethylformamide (DMF).

Add 100 mmol of N-bromosuccinimide (NBS) to the solution.

Stir the reaction mixture at room temperature for 18 hours.

Upon completion, pour the reaction mixture into 100 mL of water to precipitate the product.

Collect the solid product by filtration.

Wash the precipitate with water and dry under vacuum.

This protocol typically yields around 70% of the target compound, 4-amino-3-bromobenzoic
acid.

Protocol 2: Bromination using Ammonium Bromide and
Hydrogen Peroxide
This alternative method employs a greener approach using hydrogen peroxide as the oxidant.

Materials:

4-aminobenzoic acid (2 g, 0.0146 mol)

Ammonium bromide (1.5 g, 0.016 mol)

Acetic acid (15 ml)

Hydrogen peroxide (0.545 g, 0.016 mol)
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Water

Dichloromethane

Methanol

Procedure:

In a 25 ml flask, combine 4-aminobenzoic acid and ammonium bromide in acetic acid.

Add hydrogen peroxide dropwise to the mixture.

Stir the reaction mixture at room temperature for 3 hours.

Stop the stirring and allow the precipitate to settle.

Filter the precipitate and wash it with water.

For further purification, the product can be recrystallized from a mixture of dichloromethane

and methanol.[3]

Applications and Biological Significance
4-Amino-3-bromobenzoic acid is a versatile building block in organic synthesis. Its primary

applications include:

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of a variety

of pharmaceutical compounds, including anti-inflammatory and analgesic drugs.[4]

Dyes and Pigments: The chemical structure of 4-amino-3-bromobenzoic acid makes it a

useful precursor in the manufacturing of dyes and pigments.[4]

Agrochemicals: It is utilized in the development of herbicides and pesticides.[4]

Material Science: This compound is used in the formulation of polymers and resins for

coatings and adhesives.[4]
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Biochemical Research: In a laboratory setting, it is used in studies related to enzyme

inhibition and protein interactions.[4]

As of the current literature, there are no well-defined signaling or metabolic pathways in which

4-amino-3-bromobenzoic acid is a primary actor. Its biological significance is primarily

derived from its role as a scaffold in the synthesis of biologically active molecules.

Mandatory Visualizations
Synthesis Workflow of 4-Amino-3-bromobenzoic Acid
The following diagram illustrates the experimental workflow for the synthesis of 4-amino-3-
bromobenzoic acid via the two protocols described above.
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Caption: Synthesis workflows for 4-Amino-3-bromobenzoic acid.

Logical Relationship of Applications
The following diagram illustrates the role of 4-amino-3-bromobenzoic acid as a central

intermediate in various chemical industries.
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Caption: Applications of 4-Amino-3-bromobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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